3-(Trifluoromethoxy)benzenesulfonyl chloride

• IUPAC Name: 3-(trifluoromethoxy)benzenesulfonyl chloride
• InChI: InChI=1S/C7H4ClF3O3S/c8-15(12,13)6-3-1-2-5(4-6)14-7(9,10)11/h1-4H
• InChI Key: DODDSXTWDSJCDN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)Cl)OC(F)(F)F
• Molecular Formula: C7H4ClF3O3S
• DSSTOX Substance ID: DTXSID40380419
• Molecular Weight: 260.62 g/mol
• CAS No.: 220227-84-9

Description

3-(Trifluoromethoxy)benzenesulfonyl chloride (3-TFMBSCl) is a reagent used in organic synthesis and is commonly known as trifluoromethanesulfonyl chloride (TFMSCl). It is a colorless, volatile liquid with a pungent odor and a melting point of -14°C. It is soluble in most organic solvents and is stable in air. It is used as a protecting group for alcohols, phenols, and amines in a variety of synthetic applications.

Safety and Hazards

This compound causes severe skin burns and eye damage and may be corrosive to metals. It is recommended to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is advised.

Future Directions

While the future directions for this specific compound are not explicitly mentioned in the sources retrieved, trifluoromethoxy-containing molecules are considered a highly promising class of compounds with a wide range of useful bio-properties.

Mechanism of Action

Mode of Action

The mode of action of 3-(Trifluoromethoxy)benzenesulfonyl chloride is primarily through its reactivity as a sulfonyl chloride. Sulfonyl chlorides are electrophilic at the sulfur atom, making them susceptible to nucleophilic attack by amines, alcohols, and thiols. This results in the formation of sulfonamides, sulfonate esters, and sulfonate thioesters .

Action Environment

Environmental factors such as pH, temperature, and the presence of other reactive species could influence the action, efficacy, and stability of this compound . For instance, the compound’s reactivity might be enhanced in a basic environment due to the deprotonation of amines, alcohols, or thiols, making them more nucleophilic.

Biochemical Analysis

Biochemical Properties

3-(Trifluoromethoxy)benzenesulfonyl chloride plays a significant role in biochemical reactions, particularly in the modification of proteins and enzymes. It interacts with various biomolecules through sulfonylation, a process where the sulfonyl chloride group reacts with nucleophilic sites on proteins and enzymes. This interaction can lead to the inhibition or activation of enzymatic activity, depending on the specific enzyme and the site of modification. For instance, it has been observed to interact with serine proteases, modifying their active sites and altering their catalytic functions .

Cellular Effects

The effects of this compound on cells are multifaceted. It influences cell function by modifying key proteins involved in cell signaling pathways, gene expression, and cellular metabolism. For example, the compound can inhibit the activity of kinases, which are crucial for signal transduction pathways. This inhibition can lead to altered gene expression patterns and changes in cellular metabolism, affecting cell growth and proliferation . Additionally, it has been shown to induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and triggering cell death pathways .

Molecular Mechanism

At the molecular level, this compound exerts its effects through covalent binding interactions with biomolecules. The sulfonyl chloride group reacts with nucleophilic amino acid residues, such as serine, threonine, and cysteine, in proteins. This covalent modification can inhibit enzyme activity by blocking the active site or altering the enzyme’s conformation. In some cases, the compound can also activate enzymes by inducing conformational changes that enhance catalytic efficiency . Furthermore, it can affect gene expression by modifying transcription factors and other regulatory proteins, leading to changes in the transcriptional landscape of the cell .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. The compound is relatively stable under standard laboratory conditions, but it can hydrolyze in the presence of water, leading to the formation of sulfonic acid derivatives . Long-term exposure to the compound in in vitro studies has shown that it can cause sustained inhibition of enzymatic activity and prolonged changes in cellular function. In in vivo studies, the compound’s effects can persist for extended periods, depending on the dosage and the specific biological system being studied .

Dosage Effects in Animal Models

The effects of this compound in animal models vary with different dosages. At low doses, the compound can selectively inhibit specific enzymes and pathways without causing significant toxicity. At higher doses, it can induce toxic effects, including liver and kidney damage, due to the accumulation of reactive intermediates and the disruption of cellular homeostasis . Threshold effects have been observed, where a certain dosage level is required to elicit a measurable biological response. Beyond this threshold, the severity of the effects increases with the dosage .

Metabolic Pathways

This compound is involved in various metabolic pathways, primarily through its interactions with enzymes that catalyze sulfonylation reactions. It can affect metabolic flux by modifying key enzymes in metabolic pathways, leading to changes in metabolite levels. For example, the compound can inhibit enzymes involved in glycolysis and the citric acid cycle, resulting in altered energy production and metabolic homeostasis . Additionally, it can interact with cofactors such as NADH and FADH2, further influencing metabolic processes .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. It can be taken up by cells via passive diffusion or active transport mechanisms, depending on the cell type and the presence of specific transporters . Once inside the cell, the compound can localize to various cellular compartments, including the cytoplasm, mitochondria, and nucleus, where it exerts its biochemical effects . Its distribution within tissues is influenced by factors such as blood flow, tissue permeability, and the presence of binding proteins that facilitate its transport.